molecular formula C23H24N2O3S B297958 5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

Cat. No. B297958
M. Wt: 408.5 g/mol
InChI Key: VHHFITIRGFTQRU-QQAFOXPBSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a synthetic compound that has been widely studied in scientific research for its potential applications in the field of medicine. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes or receptors in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to exhibit various biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. Additionally, it has been found to have a positive effect on glucose metabolism and insulin sensitivity, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is its versatility in terms of its potential applications. It has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs. However, one limitation of this compound is that its exact mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for research on 5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One potential direction is to further investigate its potential applications in the treatment of diabetes, as it has been found to have a positive effect on glucose metabolism and insulin sensitivity. Another potential direction is to explore its potential applications in the treatment of cancer, as it has been found to have anticancer properties. Additionally, further research could be done to better understand its mechanism of action and optimize its use in various applications.

Synthesis Methods

The synthesis of 5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the reaction of 4-allyloxy-3-methoxybenzaldehyde with 4-ethylphenylhydrazine in the presence of a catalyst such as acetic acid. The resulting product is then treated with thioacetic acid to form the final compound.

Scientific Research Applications

5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in the field of medicine. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

properties

Product Name

5-[4-(Allyloxy)-3-methoxybenzylidene]-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

Molecular Formula

C23H24N2O3S

Molecular Weight

408.5 g/mol

IUPAC Name

(5E)-2-(4-ethylphenyl)imino-5-[(3-methoxy-4-prop-2-enoxyphenyl)methylidene]-3-methyl-1,3-thiazolidin-4-one

InChI

InChI=1S/C23H24N2O3S/c1-5-13-28-19-12-9-17(14-20(19)27-4)15-21-22(26)25(3)23(29-21)24-18-10-7-16(6-2)8-11-18/h5,7-12,14-15H,1,6,13H2,2-4H3/b21-15+,24-23?

InChI Key

VHHFITIRGFTQRU-QQAFOXPBSA-N

Isomeric SMILES

CCC1=CC=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC(=C(C=C3)OCC=C)OC)/S2)C

SMILES

CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC(=C(C=C3)OCC=C)OC)S2)C

Canonical SMILES

CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC(=C(C=C3)OCC=C)OC)S2)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.